N-[(4-Hydroxy-3-methoxyphenyl)methyl]-8-methyl-6-nonenamide

• Molecular Formula: C18H27NO3
• Molecular Weight: 305.418
• IUPAC Name: N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methylnon-6-enamide
• InChI: InChI=1S/C18H27NO3/c1-14(2)8-6-4-5-7-9-18(21)19-13-15-10-11-16(20)17(12-15)22-3/h6,8,10-12,14,20H,4-5,7,9,13H2,1-3H3,(H,19,21)
• InChI Key: YKPUWZUDDOIDPM-UHFFFAOYSA-N
• SMILES: CC(C)C=CCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
• solubility: not available
• CAS No.: 25775-90-0; 404-86-4

Description

N-[(4-Hydroxy-3-methoxyphenyl)methyl]-8-methyl-6-nonenamide is a natural product found in Capsicum pubescens and Capsicum with data available.
An alkylamide found in CAPSICUM that acts at TRPV CATION CHANNELS.

Scientific Research Applications

Synthesis and Chemical Characterization

• Capsaicin, chemically known as N-[(4-Hydroxy-3-methoxyphenyl)methyl]-8-methyl-6-nonenamide, has been synthesized using Wittig reaction, reductive amination, and N-acylation reaction from 6-bromo hexanoic acid. The product's structure was confirmed using 1H NMR and MS analysis (Wang Jia-ning, 2012).

Metabolic Pathways and Pharmacological Implications

• A study on the metabolism of capsaicin revealed new metabolic oxidation pathways, indicating the significance of aliphatic hydroxylation in the detoxification of pharmacologically active substances (Y. Surh et al., 1995).

Enzymatic Oxidation and Biological Actions

• Research on the enzymatic oxidation of capsaicin suggests the formation of a fluorescent dimer, which could bind tightly to lipid structures in tissues. This process might be involved in some of the biological actions of capsaicin (A. Boersch et al., 1991).

Antifouling Applications

• Capsaicin synthesized from vanillin and 6-bromohexanoic acid demonstrated effective antifouling properties when added to polyethylene materials, suggesting its potential application in marine antifouling (Li Yan, 2010).

Chemical Structure and Pharmacological Activities

• The molecular structure and pharmacological activities of various derivatives of this compound have been explored, demonstrating a range of applications from antimicrobial to antitumor effects (Various Authors, 1990-2020).